trisodium anthra[2,1,9-mna]naphth[2,3-h]acridine-5,10,15-triyl tris(sulphate)
trisodium anthra[2,1,9-mna]naphth[2,3-h]acridine-5,10,15-triyl tris(sulphate)
Brand Name:
Vulcanchem
CAS No.:
13390-52-8
VCID:
VC0079960
InChI:
InChI=1S/C31H19NO12S3.3Na/c33-45(34,35)42-29-19-6-2-1-5-15(19)16-13-14-24-26-17(9-11-22(29)25(16)26)18-10-12-23-27(28(18)32-24)31(44-47(39,40)41)21-8-4-3-7-20(21)30(23)43-46(36,37)38;;;/h1-8,10-14,25H,9H2,(H,33,34,35)(H,36,37,38)(H,39,40,41);;;/q;3*+1/p-3
SMILES:
C1C=C2C3C(=C4C=CC=CC4=C2OS(=O)(=O)[O-])C=CC5=C3C1=C6C=CC7=C(C8=CC=CC=C8C(=C7C6=N5)OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+]
Molecular Formula:
C31H14NNa3O12S3
Molecular Weight:
759.6 g/mol
trisodium anthra[2,1,9-mna]naphth[2,3-h]acridine-5,10,15-triyl tris(sulphate)
CAS No.: 13390-52-8
Main Products
VCID: VC0079960
Molecular Formula: C31H14NNa3O12S3
Molecular Weight: 759.6 g/mol
CAS No. | 13390-52-8 |
---|---|
Product Name | trisodium anthra[2,1,9-mna]naphth[2,3-h]acridine-5,10,15-triyl tris(sulphate) |
Molecular Formula | C31H14NNa3O12S3 |
Molecular Weight | 759.6 g/mol |
IUPAC Name | trisodium;(6,13-disulfonatooxy-16-azaoctacyclo[18.10.2.02,15.05,14.07,12.017,31.021,26.028,32]dotriaconta-1,3,5,7,9,11,13,15,17(31),18,20,22,24,26,28-pentadecaen-27-yl) sulfate |
Standard InChI | InChI=1S/C31H19NO12S3.3Na/c33-45(34,35)42-29-19-6-2-1-5-15(19)16-13-14-24-26-17(9-11-22(29)25(16)26)18-10-12-23-27(28(18)32-24)31(44-47(39,40)41)21-8-4-3-7-20(21)30(23)43-46(36,37)38;;;/h1-8,10-14,25H,9H2,(H,33,34,35)(H,36,37,38)(H,39,40,41);;;/q;3*+1/p-3 |
Standard InChIKey | XOZXHOVHPXPMBW-UHFFFAOYSA-K |
SMILES | C1C=C2C3C(=C4C=CC=CC4=C2OS(=O)(=O)[O-])C=CC5=C3C1=C6C=CC7=C(C8=CC=CC=C8C(=C7C6=N5)OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+] |
Canonical SMILES | C1C=C2C3C(=C4C=CC=CC4=C2OS(=O)(=O)[O-])C=CC5=C3C1=C6C=CC7=C(C8=CC=CC=C8C(=C7C6=N5)OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+].[Na+] |
PubChem Compound | 166798 |
Last Modified | Nov 11 2021 |
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